Cas no 1172279-33-2 (2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide)

• Product Name: 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide
• CAS No: 1172279-33-2
• MF: C₁₈H₂₂N₄O₃S
• MW: 374.457282543182
• CID: 6103976
• PubChem ID: 42285788
• Update Time: 2025-07-16

2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide
• 2-[5-cyclopropyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]-N-(thiophen-2-ylmethyl)acetamide
• AKOS024505636
• 2-[5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]-N-[(thiophen-2-yl)methyl]acetamide
• F5298-2356
• VU0641110-1
• 2-(5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• 1172279-33-2

• Inchi： 1S/C18H22N4O3S/c23-17(19-11-14-2-1-9-26-14)12-22-16(13-3-4-13)10-15(20-22)18(24)21-5-7-25-8-6-21/h1-2,9-10,13H,3-8,11-12H2,(H,19,23)
• InChI Key： TZIZOGBWAOQWRL-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)CN1C(C2CC2)=CC(C(N2CCOCC2)=O)=N1

Computed Properties

• Exact Mass: 374.14126175g/mol
• Monoisotopic Mass: 374.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-5-cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide

Introduction to 2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide (CAS No. 1172279-33-2)

2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide, also known by its CAS number 1172279-33-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and is characterized by its unique structural features, including a cyclopropyl group, a morpholine carbonyl moiety, and a thiophene substituent. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The synthesis of 2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide typically involves multi-step reactions, starting from readily available starting materials. The cyclopropyl group can be introduced via cyclopropanation reactions, while the morpholine carbonyl moiety is often generated through coupling reactions with appropriate carbonyl compounds. The thiophene substituent can be attached using various functionalization strategies, such as Suzuki coupling or direct arylation.

Recent studies have highlighted the potential of 2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation, such as the NF-kB pathway. This makes it a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of specific kinases and the modulation of cell cycle regulatory proteins.

The pharmacokinetic properties of 2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide have also been extensively studied. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound shows good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens.

To further explore the therapeutic potential of 2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-yl)methylacetamide, several preclinical studies have been conducted. These studies have evaluated its efficacy in various animal models of disease, including models of arthritis, cancer, and neurodegenerative disorders. The results have been promising, with significant improvements observed in disease outcomes and biomarker levels.

The safety profile of 2-5-Cyclopropyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl-N-(thiophen-2-y l)methylacetamide has also been assessed in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2 -5-Cycloprop yl -3 -(m orpho line -4 -car bony l ) -1 H -py raz ol - 1 - y l -N -( thi ophen - 2 - y l )m ethyla cetam ide (CAS No . 1 17 2 279 - 3 3 - 2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.